5-(2,4-dichlorophenyl)[1,2,4]triazolo[4,3-c]quinazoline

• IUPAC Name: 5-(2,4-dichlorophenyl)-[1,2,4]triazolo[4,3-c]quinazoline
• InChI: InChI=1S/C15H8Cl2N4/c16-9-5-6-10(12(17)7-9)14-19-13-4-2-1-3-11(13)15-20-18-8-21(14)15/h1-8H
• InChI Key: QPQNTUYVQYUPGP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=NN=CN3C(=N2)C4=C(C=C(C=C4)Cl)Cl
• Molecular Formula: C15H8Cl2N4
• Molecular Weight: 315.2 g/mol

Description

5-(2,4-dichlorophenyl)[1,2,4]triazolo[4,3-c]quinazoline is a chemical compound that has gained significant attention in scientific research due to its potential pharmacological properties. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and its potential application in various scientific research fields.

Mechanism of Action

The mechanism of action of 5-(2,4-dichlorophenyl)[1,2,4]triazolo[4,3-c]quinazoline is not fully understood. However, it has been suggested that this compound may act as an inhibitor of certain enzymes and receptors in the body. It may also modulate the immune system and induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. It has been shown to induce cell cycle arrest, inhibit angiogenesis, and reduce inflammation. It has also been studied for its potential to cross the blood-brain barrier and its ability to modulate neurotransmitter release.

Advantages and Limitations for Lab Experiments

The advantages of using 5-(2,4-dichlorophenyl)[1,2,4]triazolo[4,3-c]quinazoline in lab experiments include its high purity and its potential pharmacological properties. However, one limitation is that the compound may be unstable under certain conditions and may require special storage and handling.

Future Directions

There are various future directions for research on 5-(2,4-dichlorophenyl)[1,2,4]triazolo[4,3-c]quinazoline. One direction is to investigate its potential as a therapeutic agent for various diseases. Another direction is to study its structure-activity relationship to optimize its pharmacological properties. Additionally, its potential as a diagnostic tool for certain diseases could also be explored.

Synthesis Methods

The synthesis of 5-(2,4-dichlorophenyl)[1,2,4]triazolo[4,3-c]quinazoline has been achieved through various methods such as microwave-assisted synthesis, one-pot synthesis, and palladium-catalyzed Suzuki-Miyaura cross-coupling reaction. These methods have been optimized to achieve high yields and purity of the compound.

Scientific Research Applications

5-(2,4-dichlorophenyl)[1,2,4]triazolo[4,3-c]quinazoline has been studied for its potential application in various scientific research fields such as cancer research, neurological disorders, and infectious diseases. In cancer research, this compound has shown promising results in inhibiting the growth of cancer cells. In neurological disorders, it has been studied for its potential neuroprotective effects. In infectious diseases, it has been investigated for its antibacterial and antifungal properties.